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Linalyl Benzoate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Linalyl benzoate is a naturally occurring ester, found in the essential oils of plants such as

ylang-ylang and tuberose. It is a monoterpenoid recognized for its characteristic floral,

balsamic, and fruity aroma.[1] This technical guide provides an in-depth overview of the

chemical properties, structure, synthesis, and analysis of linalyl benzoate, tailored for

professionals in research and drug development.

Chemical Properties and Structure
Linalyl benzoate is a combustible liquid that is insoluble in water but soluble in organic

solvents and oils.[2] Its key chemical and physical properties are summarized in the tables

below.
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Property Value Reference

Molecular Formula C₁₇H₂₂O₂ [3][4]

Molecular Weight 258.36 g/mol [3]

Boiling Point 213 °C (lit.) [1][3]

Density 0.98 g/mL at 25 °C (lit.) [1][3]

Refractive Index n20/D 1.508 (lit.) [1][3]

Flash Point >230 °F (>110 °C) [1][3]

logP 6.14 [3]

Identification and Structure
Identifier Value

IUPAC Name 3,7-dimethylocta-1,6-dien-3-yl benzoate

CAS Number 126-64-7

PubChem CID 31353

SMILES CC(=CCCC(C)(C=C)OC(=O)C1=CC=CC=C1)C

InChI

InChI=1S/C17H22O2/c1-5-17(4,13-9-10-

14(2)3)19-16(18)15-11-7-6-8-12-15/h5-8,10-

12H,1,9,13H2,2-4H3

InChIKey BTJXBZZBBNNTOV-UHFFFAOYSA-N

Linalyl benzoate is classified as an aromatic monoterpenoid and a benzoic acid ester.[5] Its

structure consists of a benzoate group attached to a linalool moiety.

Chemical Structure Diagram
Caption: Chemical structure of linalyl benzoate.
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Synthesis of Linalyl Benzoate
Linalyl benzoate can be synthesized via the esterification of linalool with benzoyl chloride in

the presence of a base like pyridine, which acts as a catalyst and scavenger for the HCl

byproduct.

Materials:

Linalool

Benzoyl chloride

Pyridine (anhydrous)

Dichloromethane (anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

linalool in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).
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Cool the solution in an ice bath.

Add pyridine to the cooled solution.

Slowly add benzoyl chloride dropwise from the dropping funnel to the stirred solution,

maintaining the temperature below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours (e.g., 4-12 hours). The reaction progress can be monitored by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent

using a rotary evaporator to obtain the crude linalyl benzoate.

Purification of Linalyl Benzoate
The crude product can be purified by fractional distillation under reduced pressure or by

column chromatography.

Fractional Distillation:

Apparatus: A standard fractional distillation setup with a vacuum pump.

Procedure: Heat the crude linalyl benzoate under reduced pressure. Collect the fraction

that distills at the boiling point of linalyl benzoate (approximately 184-185 °C at 15 mmHg).

Column Chromatography:

Stationary Phase: Silica gel.

Mobile Phase: A non-polar/polar solvent system, such as a gradient of ethyl acetate in

hexanes.
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Procedure:

Pack a chromatography column with a slurry of silica gel in the initial, least polar eluent.

Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

Elute the column with the solvent system, gradually increasing the polarity.

Collect fractions and monitor them by TLC to identify the fractions containing pure linalyl
benzoate.

Combine the pure fractions and remove the solvent under reduced pressure.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS):

Objective: To determine the purity of linalyl benzoate and identify any impurities.

Sample Preparation: Dilute a small amount of the purified linalyl benzoate in a suitable

solvent, such as dichloromethane or ethyl acetate.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Typical GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Injector Temperature: 250 °C.

Oven Temperature Program: Start at a lower temperature (e.g., 60 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10 °C/min.

Carrier Gas: Helium.

Typical MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Mass Range: Scan from m/z 40 to 400.

Data Analysis: Identify linalyl benzoate based on its retention time and the fragmentation

pattern of its mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To confirm the chemical structure of linalyl benzoate.

Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL

of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

Instrumentation: A ¹H and ¹³C NMR spectrometer (e.g., 400 or 500 MHz).

Data Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra.

Expected ¹H NMR Spectral Data (Reference): While a detailed experimental spectrum for

linalyl benzoate is not readily available, the proton signals can be predicted based on the

structure and data from similar benzoate esters. Protons on the aromatic ring are expected

in the δ 7.4-8.1 ppm region. The vinyl protons of the linalyl group would appear around δ 5.0-

6.0 ppm. The methyl and methylene protons would be found in the upfield region (δ 1.5-2.5

ppm).

Expected ¹³C NMR Spectral Data (Reference): The carbonyl carbon of the ester is expected

around δ 165-167 ppm. The aromatic carbons would appear in the δ 128-133 ppm range.

The carbons of the linalyl moiety would be observed at various shifts depending on their

chemical environment.

Infrared (IR) Spectroscopy:

Objective: To identify the functional groups present in linalyl benzoate.

Sample Preparation: The spectrum can be obtained from a neat liquid sample placed

between two salt plates (e.g., NaCl or KBr).

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Expected Peak Assignments:
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~3080-3030 cm⁻¹: C-H stretching of the aromatic and vinyl groups.

~2970-2850 cm⁻¹: C-H stretching of the aliphatic groups.

~1720 cm⁻¹: C=O stretching of the ester group.

~1600, 1450 cm⁻¹: C=C stretching of the aromatic ring.

~1270, 1110 cm⁻¹: C-O stretching of the ester group.

Signaling Pathways and Experimental Workflows
Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of linalyl benzoate.
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Caption: Workflow for the analytical characterization of linalyl benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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